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Compound of Interest

Compound Name: Ergometrinine

Cat. No.: B1599879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Ergometrinine, an ergot alkaloid and the C-8 epimer of ergometrine. The

information is curated for professionals in research and drug development, with a focus on

quantitative data, experimental methodologies, and relevant biological pathways.

Introduction
Ergometrinine is a naturally occurring ergot alkaloid produced by fungi of the Claviceps genus,

most notably Claviceps purpurea, which infects cereal grains and grasses.[1][2] It is the C-8

(S)-isomer of ergometrine, a potent uterotonic agent used in obstetrics.[1][2][3] The two

compounds exist in equilibrium and can be interconverted under specific conditions, a process

known as epimerization.[1][2][3] While ergometrine is biologically active, ergometrinine has

historically been considered the inactive epimer, though recent studies have begun to explore

its potential bioactivity.[1][3] This guide details its fundamental properties, analytical methods,

and molecular interactions.

Physical and Chemical Properties
Ergometrinine's identity is defined by its unique stereochemistry at the C-8 position of the

ergoline ring system. This seemingly minor structural difference from its epimer, ergometrine,

results in distinct physical and chemical characteristics.
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Quantitative physical and chemical data for Ergometrinine are summarized in the table below.

It is important to note that some reported values, such as melting point, show variation in the

literature, which may be attributed to the analysis of different forms (e.g., free base vs.

isotopically labeled).

Property Value Source(s)

IUPAC Name

(6aR,9S)-N-[(2S)-1-

hydroxypropan-2-yl]-7-methyl-

6,6a,8,9-tetrahydro-4H-

indolo[4,3-fg]quinoline-9-

carboxamide

[4]

Synonyms
Ergonovinine, Ergobasinine,

Isoergometrine
[4]

CAS Number 479-00-5 [5]

Molecular Formula C₁₉H₂₃N₃O₂ [1][4][5][6]

Molar Mass 325.41 g/mol [5][6]

Melting Point
195-196 °C (with

decomposition)
[5]

144-146 °C (for N-¹³CD₃

labeled version)
[7]

Appearance Colorless crystals [1]

Single-crystal X-ray diffraction has provided detailed structural information for Ergometrinine.

The molecule crystallizes in an orthorhombic system.
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Parameter Value Source(s)

Crystal System Orthorhombic [1][2]

Space Group P2₁2₁2₁ [1][2]

Unit Cell Dimensions a = 7.4097 (5) Å [1][2]

b = 12.7313 (7) Å [1][2]

c = 18.2648 (9) Å [1][2]

Unit Cell Volume 1723.01 (17) Å³ [1][2]

Molecules per Unit Cell (Z) 4 [1][2]

Calculated Density 1.254 Mg m⁻³ [2]

Ergometrinine exists in a dynamic equilibrium with its R-epimer, ergometrine. This

epimerization is a critical factor in its handling, analysis, and biological activity.

Influencing Factors: The conversion is influenced by changes in pH, temperature, light, and

the type of solvent used.[3] Aqueous solvents can facilitate this interconversion.[3]

Stability in Solvents: Ergometrine is reported to be relatively stable with minimal

epimerization to ergometrinine compared to other ergot alkaloids when stored under

controlled conditions.[8] For long-term storage of analytical standards, chloroform is

recommended as it shows no epimerization even at 20°C.[8] Storage in acetonitrile, a

common solvent for HPLC, should be at -20°C or below to maintain stability.[8]

Light Sensitivity: Like its epimer, ergometrinine is sensitive to light. Ergometrine solutions

are known to darken upon exposure to light and with age, indicating degradation.[9][10]
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Epimerization of Ergoline Alkaloids

Ergometrine
(C-8 R-isomer)

Biologically Active

Ergometrinine
(C-8 S-isomer)

Less Active

 pH, heat, light,
 aqueous solvents

Analytical Workflow for Ergometrinine in Cereals

1. Sample Homogenization

2. Solvent Extraction
(Acetonitrile/Water)

3. Centrifugation

4. Extract Clean-up
(d-SPE / SPE Cartridge)

5. Evaporation & Reconstitution

6. LC-MS/MS Analysis

7. Quantification
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Ergot Alkaloid Signaling via 5-HT₂ Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1599879#physical-and-chemical-properties-of-
ergometrinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1599879#physical-and-chemical-properties-of-ergometrinine
https://www.benchchem.com/product/b1599879#physical-and-chemical-properties-of-ergometrinine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1599879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

